Cas no 2877638-21-4 (4-cyclobutyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine)

• Product Name: 4-cyclobutyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine
• CAS No: 2877638-21-4
• MF: C₁₇H₁₈N₆
• MW: 306.365022182465
• CID: 5329194
• PubChem ID: 165435644
• Update Time: 2025-05-27

4-cyclobutyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2877638-21-4
• 4-cyclobutyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine
• F6670-7092
• AKOS040858412
• 3-[1-(6-Cyclobutyl-4-pyrimidinyl)-3-azetidinyl]-1,2,4-triazolo[4,3-a]pyridine

• Inchi： 1S/C17H18N6/c1-2-7-23-15(6-1)20-21-17(23)13-9-22(10-13)16-8-14(18-11-19-16)12-4-3-5-12/h1-2,6-8,11-13H,3-5,9-10H2
• InChI Key： AJYDZFYAZCHTJS-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CN(C4C=C(C5CCC5)N=CN=4)C3)N1C=CC=C2

Computed Properties

• Exact Mass: 306.15929460g/mol
• Monoisotopic Mass: 306.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.04±0.30(Predicted)

Additional information on 4-cyclobutyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine

Comprehensive Analysis of 4-cyclobutyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine (CAS No. 2877638-21-4): Structure, Applications, and Research Insights

The compound 4-cyclobutyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine (CAS No. 2877638-21-4) has garnered significant attention in pharmaceutical and chemical research due to its unique heterocyclic architecture. This molecule integrates a pyrimidine core with a [1,2,4]triazolo[4,3-a]pyridine moiety via an azetidine linker, offering a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor, given the rising demand for targeted therapies in oncology and autoimmune diseases. The presence of both cyclobutyl and azetidinyl groups enhances its three-dimensional complexity, a feature increasingly valued in fragment-based drug design.

In recent years, the search for novel small-molecule modulators has intensified, driven by advancements in AI-driven drug discovery and high-throughput screening. The compound’s CAS No. 2877638-21-4 frequently appears in patent literature, highlighting its relevance in intellectual property landscapes. Its structural analogs have shown promise in modulating protein-protein interactions (PPIs), a hot topic in precision medicine. Notably, the [1,2,4]triazolo[4,3-a]pyridine fragment is associated with improved metabolic stability, addressing a common challenge in lead optimization.

From a synthetic chemistry perspective, the incorporation of an azetidine ring into the pyrimidine backbone exemplifies modern strategies to enhance bioavailability. This aligns with the growing emphasis on bioisosteric replacements in medicinal chemistry. Computational studies suggest that the 4-cyclobutyl substituent may contribute to favorable binding kinetics, a critical factor in drug-target residence time optimization. Such insights are frequently queried in cheminformatics databases, reflecting industry trends toward structure-activity relationship (SAR) modeling.

The compound’s potential extends beyond therapeutics. Materials scientists are exploring its derivatives for organic electronic applications, leveraging the triazolo-pyridine unit’s electron-deficient character. This dual applicability resonates with the interdisciplinary nature of contemporary research, where molecular hybrids bridge gaps between pharmaceuticals and functional materials. As sustainability gains traction, the synthetic routes to CAS 2877638-21-4 are being reevaluated for green chemistry compatibility, another trending search term in scientific literature.

In summary, 4-cyclobutyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine represents a compelling case study in modern molecular design. Its multifaceted relevance—from kinase inhibition to material science—positions it as a compound of enduring interest. Ongoing research will likely uncover further applications, particularly in emerging fields like degradation targeting chimeras (PROTACs) and covalent inhibitors, ensuring its prominence in scientific discourse for years to come.